ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate

• IUPAC Name: ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate
• InChI: InChI=1S/C19H21NO3/c1-2-23-19(22)17(13-15-9-5-3-6-10-15)18(21)20-14-16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3,(H,20,21)
• InChI Key: DQMZFUUBJHIFDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC=CC=C1)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• Solubility: >46.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate is a chemical compound that belongs to the class of esters. It is commonly used in scientific research as a building block for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate is not well understood. However, it is believed to act as a nucleophile in organic reactions, which allows it to participate in various chemical reactions.
Biochemical and Physiological Effects:
There is limited information available regarding the biochemical and physiological effects of ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate. However, it is known to be a relatively stable compound that is not highly reactive.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate in lab experiments is its versatility. It can be used as a building block for the synthesis of various organic compounds, which makes it a valuable tool for organic chemists. However, one of the main limitations of this compound is its relatively low reactivity, which can limit its usefulness in certain applications.

Future Directions

There are several future directions for the research on ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate. One potential area of research is the development of new synthetic methods that can improve the yield and efficiency of the synthesis process. Another area of research is the investigation of the mechanism of action of this compound, which could lead to the development of new applications and uses. Additionally, the development of new derivatives and analogs of this compound could lead to the discovery of new organic compounds with unique properties and applications.
Conclusion:
In conclusion, ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate is a valuable compound that has a wide range of scientific research applications. Its versatility and stability make it a valuable tool for organic chemists, and its potential for future research and development make it an exciting area of study.

Synthesis Methods

The synthesis of ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate involves the reaction between ethyl 3-oxobutanoate and benzylamine in the presence of benzyl chloride and triethylamine. The reaction proceeds through a series of steps, including nucleophilic substitution, esterification, and deprotection.

Scientific Research Applications

Ethyl 2-benzyl-3-(benzylamino)-3-oxopropanoate has a wide range of scientific research applications. It is commonly used as a building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. It is also used as a reagent in the synthesis of peptides and proteins.